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Compound of Interest

Compound Name: 2,4-Dinitrobenzoic acid

Cat. No.: B146820 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 2,4-Dinitrobenzoic Acid

This guide provides a detailed overview of the melting point and solubility of 2,4-
Dinitrobenzoic acid, tailored for researchers, scientists, and professionals in drug

development. It includes quantitative data, experimental protocols, and a logical workflow for

the determination of these key physical properties.

Physicochemical Data of 2,4-Dinitrobenzoic Acid
2,4-Dinitrobenzoic acid is a pale yellow crystalline powder with the chemical formula

C₇H₄N₂O₆.[1] It is a key intermediate in various chemical syntheses and is utilized in analytical

methods such as the spectrophotometric determination of diazepam.[1][2][3]

Melting Point
The melting point of a compound is a critical indicator of its purity. For 2,4-Dinitrobenzoic acid,

the reported melting point varies slightly across different sources, which is typical. A pure

substance generally has a sharp melting point range of one to two degrees.[4] Impurities tend

to lower and broaden the melting point range.[4]
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Property Value Source

Melting Point 183 °C [5]

Melting Point 179.0-185.0 °C [2]

Melting Point 176-180 °C [1][3][6]

Solubility
Solubility data is crucial for understanding the behavior of a compound in various solvents,

which is fundamental in drug development for formulation and delivery.

Solvent Solubility Temperature Source

Water 18.2 g/L 25 °C [1]

Dioxane 50 mg/mL Not Specified [1][3][7]

Studies on similar nitro-derivatives of benzoic acid have shown that solubility generally

increases with temperature.[8][9] For instance, the solubility of 3-nitrobenzoic acid and 3,5-

dinitrobenzoic acid in various organic solvents and water increases as the temperature rises.[8]

[9]

Experimental Protocols
Accurate determination of melting point and solubility requires standardized experimental

procedures.

Melting Point Determination (Capillary Method)
This is a common and reliable method for determining the melting point of a crystalline solid.

[10]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)[11]
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Thermometer

Mortar and pestle

Procedure:

Sample Preparation: Ensure the 2,4-Dinitrobenzoic acid sample is dry and finely

powdered.[10][11] Introduce a small amount of the sample into the open end of a capillary

tube to a height of 2-3 mm.[4][11] Pack the sample into the sealed end by tapping the tube.

[4][11]

Apparatus Setup: Place the capillary tube into the heating block of the melting point

apparatus.[4][11]

Heating: Heat the sample rapidly to a temperature about 15-20°C below the expected

melting point.[11] Then, decrease the heating rate to about 1-2°C per minute to allow for

accurate observation.[4][11]

Observation and Recording: Record the temperature at which the first drop of liquid appears

(the beginning of melting) and the temperature at which the entire solid has turned into a

clear liquid (the end of melting). This range is the melting point of the sample.

Solubility Determination (Shake-Flask Method)
The shake-flask method is a traditional and widely used technique to determine the equilibrium

solubility of a solid in a liquid.[12]

Apparatus:

Analytical balance

Volumetric flasks

Test tubes or vials with secure caps

Shaker or agitator

Temperature-controlled environment (e.g., water bath or incubator)
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Analytical instrument for concentration measurement (e.g., UV-Vis spectrophotometer)

Procedure:

Preparation of Supersaturated Solution: Add an excess amount of 2,4-Dinitrobenzoic acid
to a known volume of the desired solvent (e.g., water, dioxane) in a test tube.

Equilibration: Seal the test tube and agitate it at a constant temperature for a prolonged

period (e.g., 24-48 hours) to ensure equilibrium is reached.[13]

Phase Separation: After equilibration, allow the undissolved solid to settle. A clear

supernatant solution should be present.

Sampling and Dilution: Carefully withdraw a known volume of the supernatant. It is crucial to

avoid disturbing the undissolved solid.[12] Dilute the sample with the solvent to a

concentration that falls within the analytical range of the chosen measurement technique.

Quantification: Measure the concentration of 2,4-Dinitrobenzoic acid in the diluted sample

using a calibrated analytical method.

Calculation: Calculate the original solubility by taking into account the dilution factor. The

result is typically expressed in g/L or mg/mL.

Logical Workflow and Visualization
The following diagram illustrates the general workflow for characterizing the physicochemical

properties of a chemical compound like 2,4-Dinitrobenzoic acid.
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Compound Acquisition and Preparation

Melting Point Determination

Solubility Determination

Data Analysis and Reporting

Obtain 2,4-Dinitrobenzoic Acid

Dry and Grind Sample

Pack Capillary Tube

Prepare Supersaturated Solution

Heat in Apparatus

Record Melting Range

Compile and Tabulate Data

Equilibrate at Constant Temperature

Separate Solid and Liquid Phases

Analyze Supernatant Concentration

Compare with Literature Values

Generate Technical Report

Click to download full resolution via product page

Caption: Workflow for Physicochemical Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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